Cas no 1396800-86-4 (N-2-(pyrrolidin-1-yl)pyrimidin-5-ylmethanesulfonamide)

• Product Name: N-2-(pyrrolidin-1-yl)pyrimidin-5-ylmethanesulfonamide
• CAS No: 1396800-86-4
• MF: C₉H₁₄N₄O₂S
• MW: 242.298059940338
• CID: 6225979
• PubChem ID: 71790180
• Update Time: 2025-05-20

N-2-(pyrrolidin-1-yl)pyrimidin-5-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(pyrrolidin-1-yl)pyrimidin-5-ylmethanesulfonamide
• N-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]methanesulfonamide
• F6223-0055
• VU0537724-1
• N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)methanesulfonamide
• AKOS024540021
• N-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide
• 1396800-86-4

• Inchi： 1S/C9H14N4O2S/c1-16(14,15)12-8-6-10-9(11-7-8)13-4-2-3-5-13/h6-7,12H,2-5H2,1H3
• InChI Key： BVJZPRTVUCGFAK-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=NC(=NC=1)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 242.08374688g/mol
• Monoisotopic Mass: 242.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-2-(pyrrolidin-1-yl)pyrimidin-5-ylmethanesulfonamide

N-2-(Pyrrolidin-1-yl)Pyrimidin-5-ylmethanesulfonamide: A Comprehensive Overview

N-2-(Pyrrolidin-1-yl)Pyrimidin-5-ylmethanesulfonamide, with the CAS number 1396800-86-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with specific therapeutic targets. The structure of this compound is characterized by a pyrimidine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The pyrimidine ring is further substituted at position 5 with a methanesulfonamide group and at position 2 with a pyrrolidine moiety.

The methanesulfonamide group, also known as a sulfonamide group, is a common functional group in medicinal chemistry due to its ability to enhance the bioavailability and stability of compounds. The sulfonamide group in this compound is attached to the pyrimidine ring via a methylene bridge, which contributes to the overall rigidity and planarity of the molecule. This structural feature is crucial for optimizing the compound's interactions with biological targets, such as enzymes or receptors.

The pyrrolidine moiety, a five-membered saturated heterocycle containing one nitrogen atom, adds flexibility and hydrophobicity to the molecule. Pyrrolidine groups are often used in drug design to improve the lipophilicity of compounds, which can enhance their ability to cross cellular membranes and bind to target proteins. The combination of the pyrimidine ring, sulfonamide group, and pyrrolidine moiety creates a unique chemical entity with potential biological activity.

Recent studies have focused on the synthesis and characterization of N-2-(pyrrolidin-1-yl)pyrimidin-5-ylmethanesulfonamide using advanced synthetic methodologies. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production of this compound. These methods not only improve the yield and purity of the product but also reduce the environmental impact of the synthesis process.

In terms of biological activity, N-2-(pyrrolidin-1-yl)pyrimidin-5-ylmethanesulfonamide has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways critical for cancer progression. The sulfonamide group plays a pivotal role in modulating the compound's binding affinity to kinase targets, making it a valuable lead compound for anti-cancer drug development.

Moreover, this compound has been investigated for its potential as an anti-inflammatory agent. The pyrrolidine moiety contributes to the compound's ability to inhibit pro-inflammatory cytokines, which are key players in inflammatory diseases such as arthritis and inflammatory bowel disease. Preclinical studies have shown that N-[2-(pyrrolidin)] derivatives exhibit potent anti-inflammatory effects without significant toxicity, highlighting their potential for therapeutic use.

Another area of interest lies in the exploration of N-[2-(pyrrolidin)] compounds as modulators of ion channels. Ion channels are essential for maintaining cellular homeostasis and are implicated in numerous pathological conditions, including epilepsy and cardiovascular diseases. The unique structure of N-[2-(pyrrolidin)] derivatives allows them to interact with ion channel proteins, potentially offering new avenues for treating these conditions.

In addition to its pharmacological applications, N-[2-(pyrrolidin)] derivatives have also been studied for their role in chemical biology research tools. These compounds serve as valuable probes for studying protein-protein interactions and enzyme mechanisms at molecular levels. Their ability to bind selectively to specific targets makes them indispensable tools for advancing our understanding of complex biological systems.

From a synthetic perspective, researchers have explored various routes to synthesize N-[2-(pyrrolidin)] derivatives efficiently. One approach involves the use of click chemistry principles, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which enables rapid assembly of complex molecules with high precision. This method has been particularly useful for constructing libraries of N-[2-(pyrrolidin)] derivatives for high-throughput screening campaigns.

Another notable advancement in this field is the application of machine learning algorithms to predict the biological activity of N-[2-(pyrrolidin)] derivatives based on their structural features. By analyzing large datasets of related compounds and their pharmacological profiles, researchers can identify key structural motifs that correlate with desired biological effects. This computational approach accelerates drug discovery by prioritizing promising candidates for experimental validation.

Furthermore, green chemistry principles have been integrated into the synthesis workflows for N-[2-(pyrrolidin)] derivatives. By utilizing renewable feedstocks and minimizing waste generation during synthesis steps, chemists aim to develop more sustainable methods for producing these compounds on an industrial scale.

In conclusion,N-[2-(Pyrrolidin)] derivatives like CAS No: 1396800864 represent an exciting class of compounds with diverse applications across medicinal chemistry and chemical biology research areas.Their unique structural features enable them to interact with various biological targets effectively,making them valuable leads for developing innovative therapeutic agents.As research continues,two key challenges remain:optimizing their pharmacokinetic properties,and conducting comprehensive safety assessments before advancing into clinical trials.Nevertheless,the ongoing exploration into these compounds underscores their immense potential in shaping future medical treatments.